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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aminocaproic acid-d10 is the deuterium-labeled form of 6-aminocaproic acid (also known
as e-aminocaproic acid or EACA). 6-Aminocaproic acid is a synthetic derivative of the amino
acid lysine and functions as an antifibrinolytic agent by inhibiting the breakdown of blood clots.
The primary application of 6-Aminocaproic acid-d10 is as an internal standard in quantitative
analytical methods, such as mass spectrometry (MS) and nuclear magnetic resonance (NMR)
spectroscopy, for the accurate determination of 6-aminocaproic acid concentrations in
biological matrices. Its use is critical in pharmacokinetic and metabolic studies during drug
development and in clinical monitoring.

Chemical and Physical Properties

This section summarizes the key chemical and physical properties of 6-Aminocaproic acid-
d10 and its non-labeled counterpart for comparison.
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Property 6-Aminocaproic acid-d10 6-Aminocaproic acid
EACA-d10, Epsilon-Amino-n- ) . )
o EACA, e-Aminocaproic acid, 6-
Synonyms caproic Acid-d10, 6-

Aminohexanoic acid-d10

Aminohexanoic acid

Molecular Formula CeH3D10NO:2 CeH13NO:2
Molecular Weight 141.23 g/mol 131.17 g/mol
CAS Number 461432-51-9 60-32-2
Appearance White crystalline powder White crystalline powder[1]
Not explicitly available for d10;
] ] o 204-209 °C (decomposes)[1]
Melting Point expected to be similar to the
[2]
non-labeled compound.
Soluble in water (65 mg/mL)
[3], acid, and alkaline
Solubility Soluble in water. solutions; sparingly soluble in

methanol and practically

insoluble in chloroform.

Isotopic Purity

Typically =298% (Isotopic
enrichment can vary by
supplier; refer to the certificate
of analysis for lot-specific
data).

Not Applicable

Mechanism of Action: Inhibition of Fibrinolysis

6-Aminocaproic acid exerts its antifibrinolytic effect by acting as a competitive inhibitor of

plasminogen activation.[4] The fibrinolytic system is responsible for the dissolution of fibrin

clots. The key enzyme in this process is plasmin, which is generated from its inactive zymogen,

plasminogen, by tissue plasminogen activator (tPA) and urokinase-type plasminogen activator

(UPA).

6-Aminocaproic acid, being a lysine analog, binds to the lysine-binding sites on plasminogen.

[4] These sites are crucial for the binding of plasminogen to the fibrin clot. By occupying these
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sites, 6-aminocaproic acid prevents plasminogen from binding to fibrin, thereby inhibiting its
activation to plasmin and subsequent fibrinolysis.

Plasminogen Activation
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) ——— [ ———————
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Mechanism of 6-Aminocaproic Acid in the Fibrinolysis Pathway.

Experimental Protocols

Quantification of 6-Aminocaproic Acid in Human Plasma
using LC-MS/MS with 6-Aminocaproic Acid-d10 as an
Internal Standard

This protocol provides a general framework for the quantitative analysis of 6-aminocaproic acid
in human plasma. Specific parameters may require optimization based on the instrumentation
used.

a. Materials and Reagents
e 6-Aminocaproic acid (analytical standard)

e 6-Aminocaproic acid-d10 (internal standard)
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Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)
. Instrumentation

Liguid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

Analytical column suitable for polar compounds (e.g., HILIC or a mixed-mode column)
. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

Stock Solutions: Prepare stock solutions of 6-aminocaproic acid and 6-aminocaproic acid-
d10 in water at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of 6-
aminocaproic acid by serially diluting the stock solution with a 50:50 mixture of methanol and
water.

Internal Standard Working Solution: Prepare a working solution of 6-aminocaproic acid-d10
at an appropriate concentration in a 50:50 mixture of methanol and water.

Calibration Standards: Spike blank human plasma with the working standard solutions to
create a calibration curve over the desired concentration range.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations in the same manner as the calibration standards.

. Sample Preparation (Protein Precipitation)

To 100 pL of plasma sample (calibration standard, QC, or unknown), add the internal
standard working solution.
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Add 300 pL of cold acetonitrile to precipitate the plasma proteins.
Vortex the samples for 1 minute.
Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
. LC-MS/MS Conditions
LC Column: As per instrument and method development (e.g., HILIC column).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Flow Rate: As per column specifications (e.g., 0.4 mL/min).
Injection Volume: 5-10 pL.
lonization Mode: Electrospray lonization (ESI), positive mode.
MRM Transitions:

o 6-Aminocaproic acid: Monitor the transition from the parent ion to a characteristic product
ion.

o 6-Aminocaproic acid-d10: Monitor the transition from the deuterated parent ion to a
corresponding product ion.

. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibration standards.
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» Determine the concentration of 6-aminocaproic acid in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Plasma Sample Collection

;

Spike with 6-Aminocaproic
Acid-d10 (Internal Standard)

:

Protein Precipitation
(e.g., with Acetonitrile)

:

Centrifugation

;

Supernatant Transfer

:

Evaporation to Dryness

:

Reconstitution in
Mobile Phase

Data Analysis and
Quantification
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General workflow for the quantification of 6-aminocaproic acid.

HPLC Analysis of 6-Aminocaproic Acid with UV
Detection

This protocol describes a method for the analysis of 6-aminocaproic acid using High-
Performance Liquid Chromatography (HPLC) with UV detection. This method is suitable for
formulations where the concentration of 6-aminocaproic acid is relatively high.

a. Materials and Reagents

e 6-Aminocaproic acid (analytical standard)

o Acetonitrile (HPLC grade)

e Perchloric acid (analytical grade)

o Water (HPLC grade)

b. Instrumentation

o HPLC system with a UV detector

« Analytical column: Primesep A, 4.6 x 250 mm, 5 pm, 100 A[5]
c. Preparation of Mobile Phase and Standards

* Mobile Phase: Prepare a mobile phase consisting of 20% acetonitrile and 0.2% perchloric
acid in water.[5]

o Standard Solutions: Prepare a series of standard solutions of 6-aminocaproic acid in water at
known concentrations.

d. Chromatographic Conditions

o Column: Primesep A, 4.6 x 250 mm, 5 pm, 100 A[5]
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» Mobile Phase: 20% Acetonitrile, 0.2% Perchloric acid in water[5]
e Flow Rate: 1.0 mL/min[5]

o Detection: UV at 200 nm|[5]

e Injection Volume: 10 pL[5]

e. Analysis

« Inject the standard solutions to establish a calibration curve based on peak area versus
concentration.

e Inject the sample solutions.

o Quantify the amount of 6-aminocaproic acid in the samples by comparing their peak areas to
the calibration curve.

Conclusion

6-Aminocaproic acid-d10 is an indispensable tool for the accurate quantification of 6-
aminocaproic acid in various research and clinical applications. Its use as an internal standard
in mass spectrometry-based assays ensures high precision and accuracy by compensating for
matrix effects and variations in sample processing. The provided protocols offer a starting point
for the development and validation of analytical methods for 6-aminocaproic acid, while the
understanding of its mechanism of action provides context for its therapeutic applications.
Researchers should always refer to the certificate of analysis provided by the supplier for lot-
specific information on the isotopic purity and other quality control parameters of 6-
Aminocaproic acid-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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